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Cat. No.: B047756

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document provides a summary of the currently available toxicological
information on 6-Oxoheptanoic acid. A significant lack of comprehensive toxicological data for
this compound necessitates a cautious approach in its handling and application. The
information presented herein is intended for informational purposes and should not be
substituted for a thorough safety assessment based on empirical data.

Executive Summary

6-Oxoheptanoic acid (CAS No. 3128-07-2), also known as 5-acetylvaleric acid or 6-
ketoheptanoic acid, is an oxo-carboxylic acid. Based on the available Safety Data Sheets
(SDS) and chemical database information, the primary and most consistently reported
toxicological endpoint for 6-Oxoheptanoic acid is its corrosivity. It is classified as a substance
that causes severe skin burns and eye damage[1][2][3][4][5][6][7].

A comprehensive literature search reveals a significant lack of quantitative toxicological data for
other critical endpoints, including acute oral, dermal, and inhalation toxicity, genotoxicity,
carcinogenicity, and reproductive and developmental toxicity. For many of these endpoints,
safety data sheets repeatedly state that "no significant acute toxicological data has been
identified in literature search” or that data is "not available"[5]. This data gap presents a
considerable challenge in performing a complete risk assessment for this compound.
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This technical guide summarizes the available qualitative data, provides an overview of
standard experimental protocols relevant to the known hazards, and presents read-across data
from structurally similar compounds to offer a broader toxicological perspective. However, it is
crucial to emphasize that read-across data should be interpreted with caution and is not a
substitute for data on 6-Oxoheptanoic acid itself.

Chemical and Physical Properties

A summary of the key chemical and physical properties of 6-Oxoheptanoic acid is presented
in Table 1.

Table 1: Chemical and Physical Properties of 6-Oxoheptanoic Acid

Property Value Reference(s)
CAS Number 3128-07-2 [2]141[81[9]
Molecular Formula C7H1203 [2][6]
Molecular Weight 144.17 g/mol [6][9]
Appearance Solid, Powder [1114]

Melting Point 35-37 °C [419]

Boiling Point 158-162 °C at 9 mmHg [4119]

Density 1.059 g/mL at 25 °C [419]
Solubility Does not mix well with water [1]

Toxicological Data
Acute Toxicity

There is a lack of quantitative data for the acute toxicity of 6-Oxoheptanoic acid through oral,
dermal, or inhalation routes. Safety data sheets indicate that it has not been classified as
"harmful by ingestion” due to a lack of corroborating animal or human evidence[1][5].

Skin Corrosion/lrritation
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6-Oxoheptanoic acid is consistently classified as causing severe skin burns[1][2][4][5][6][7].
Skin contact with acidic corrosives can lead to pain, burns that may be deep with distinct
edges, and slow healing with scar tissue formation[1][5].

Eye Irritation/Damage

The compound is also classified as causing severe eye damage[1][2][4][5][6][7]. Direct eye
contact can result in pain, tears, sensitivity to light, and burns[1][5]. Vapors or mists may also
be extremely irritating[1][5].

Respiratory Irritation

Inhalation of 6-Oxoheptanoic acid can cause respiratory irritation[1][5]. Corrosive acids can
irritate the respiratory tract, leading to coughing, choking, and damage to mucous
membranes[1][5].

Genotoxicity, Carcinogenicity, and Reproductive Toxicity

No data is available on the genotoxic, carcinogenic, or reproductive toxicity of 6-Oxoheptanoic
acid[10].

Read-Across Toxicological Data

Due to the limited data on 6-Oxoheptanoic acid, information on structurally similar short-chain
carboxylic acids is presented below for context. This data should be used with caution and
does not replace the need for specific testing of 6-Oxoheptanoic acid.

o Valeric Acid (Pentanoic Acid):

o Acute Oral Toxicity: The acute oral LD50 in rats is reported to be 1720 mg/kg for females
and <2000 mg/kg for males[11].

o Skin and Eye Irritation: It is a strong irritant to the skin and eyes and is corrosive to rabbit
skin[11][12].

o Mutagenicity: Valeric acid has shown mixed results in mutagenicity studies[11].

© 2025 BenchChem. All rights reserved. 3/9 Tech Support


https://www.benchchem.com/product/b047756?utm_src=pdf-body
https://www.science.gov/topicpages/k/keto+acids
https://downloads.regulations.gov/EPA-HQ-OPPT-2019-0596-0028/attachment_13.pdf
https://downloads.regulations.gov/EPA-HQ-OPPT-2020-0304-0006/attachment_16.pdf
https://datasheets.scbt.com/sc-233640.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/6-Oxoheptanoic-acid
https://www.fishersci.com/store/msds?partNumber=AAA14810&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.science.gov/topicpages/k/keto+acids
https://datasheets.scbt.com/sc-233640.pdf
https://www.science.gov/topicpages/k/keto+acids
https://downloads.regulations.gov/EPA-HQ-OPPT-2019-0596-0028/attachment_13.pdf
https://downloads.regulations.gov/EPA-HQ-OPPT-2020-0304-0006/attachment_16.pdf
https://datasheets.scbt.com/sc-233640.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/6-Oxoheptanoic-acid
https://www.fishersci.com/store/msds?partNumber=AAA14810&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.science.gov/topicpages/k/keto+acids
https://datasheets.scbt.com/sc-233640.pdf
https://www.science.gov/topicpages/k/keto+acids
https://datasheets.scbt.com/sc-233640.pdf
https://www.benchchem.com/product/b047756?utm_src=pdf-body
https://www.science.gov/topicpages/k/keto+acids
https://datasheets.scbt.com/sc-233640.pdf
https://www.science.gov/topicpages/k/keto+acids
https://datasheets.scbt.com/sc-233640.pdf
https://www.benchchem.com/product/b047756?utm_src=pdf-body
https://www.benchchem.com/product/b047756?utm_src=pdf-body
https://www.oecd.org/en/publications/test-no-451-carcinogenicity-studies_9789264071186-en.html
https://www.benchchem.com/product/b047756?utm_src=pdf-body
https://www.benchchem.com/product/b047756?utm_src=pdf-body
https://www.oecd.org/en/publications/1987/02/test-no-401-acute-oral-toxicity_g1gh2923.html
https://www.oecd.org/en/publications/1987/02/test-no-401-acute-oral-toxicity_g1gh2923.html
https://ntp.niehs.nih.gov/sites/default/files/iccvam/suppdocs/feddocs/oecd/oecdtg405.pdf
https://www.oecd.org/en/publications/1987/02/test-no-401-acute-oral-toxicity_g1gh2923.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b047756?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

o Carcinogenicity: A two-year skin painting study in mice showed the development of
squamous cell carcinomas, papillomas, and fibrosarcomas[11].

o Developmental Toxicity: In a screening study, both maternal and fetal toxicity were
observed in rats at a high oral dose[11].

e Nonanoic Acid:

o Repeated Dose and Reproductive Toxicity: The No-Observed-Adverse-Effect Level
(NOAEL) for repeated dose toxicity and fertility is reported to be 1000 mg/kg/day[13]. The
developmental toxicity NOAEL is 1500 mg/kg/day[13].

Experimental Protocols

Given the lack of specific studies on 6-Oxoheptanoic acid, this section outlines the general
principles of standard OECD (Organisation for Economic Co-operation and Development)
guidelines for assessing the key identified hazard.

Skin Corrosionl/irritation (based on OECD Guideline 404)

This test evaluates the potential of a substance to cause irreversible skin damage.
o Test System: Typically, the albino rabbit is used.
e Procedure:

A small area of the animal's skin is shaved.

o

[¢]

0.5 g of the solid test substance is applied to the skin and covered with a gauze patch.

[¢]

The exposure duration is typically 4 hours.

[e]

After exposure, the patch is removed, and the skin is observed for signs of erythema
(redness) and edema (swelling) at 60 minutes, and then at 24, 48, and 72 hours.

[e]

Observations may continue for up to 14 days to assess the reversibility of any effects.

» Evaluation: The severity of the skin reactions is scored. Corrosive substances are those that
cause irreversible tissue damage (necrosis) through the epidermis and into the dermis.
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Mandatory Visualizations

Due to the absence of data on signaling pathways affected by 6-Oxoheptanoic acid, a
diagram for this requirement could not be generated. Instead, a logical workflow for assessing
skin corrosion potential and a diagram illustrating the current knowledge gaps in the

toxicological profile are provided.

© 2025 BenchChem. All rights reserved. 5/9 Tech Support


https://www.benchchem.com/product/b047756?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b047756?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

In Vitro / In Chemico Assessment

Test Substance: 6-Oxoheptanoic Acid

Weight-of-Evidence Analysis
(Existing Data, SARs, pH)

In Vitro Skin Corrosion Test
(e.g., Reconstructed Human Epidermis - OECD 431)

f In Vitro is inconclusive

In Vivo Assessment (if necessary)

In Vivo Skin Corrosion Test
(Rabbit - OECD 404)

f In Vitro is conclusive

Classification
(Corrosive/Non-corrosive)

Click to download full resolution via product page

Caption: Logical workflow for assessing the skin corrosion potential of a chemical.
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Caption: Current state of toxicological knowledge for 6-Oxoheptanoic acid, highlighting data
gaps.

Conclusion and Recommendations
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The toxicological profile of 6-Oxoheptanoic acid is largely incomplete. The only well-
documented hazard is its corrosive nature to the skin and eyes. For professionals in research,
science, and drug development, this signifies that stringent handling procedures are necessary
to avoid direct contact.

The absence of data on genotoxicity, carcinogenicity, and reproductive toxicity is a major
concern for any application involving potential human exposure. It is strongly recommended
that a comprehensive battery of toxicological tests, following established OECD guidelines, be
conducted to fill these critical data gaps before any further development or use of this
compound where human or environmental exposure is possible. Reliance on read-across data
from structurally similar compounds should be a temporary measure for preliminary
assessment only and is not a substitute for specific testing.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Toxicological Profile of 6-Oxoheptanoic Acid: An In-
depth Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b047756#toxicological-profile-of-6-oxoheptanoic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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